Cas no 180149-38-6 (Benzeneacetonitrile,4-amino-3-methyl-)

• Product Name: Benzeneacetonitrile,4-amino-3-methyl-
• CAS No: 180149-38-6
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 113365
• PubChem ID: 18621900
• Update Time: 2025-04-18

Benzeneacetonitrile,4-amino-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-amino-3-methyl-
• 2-(4-amino-3-methylphenyl)acetonitrile
• Benzeneacetonitrile, 4-amino-3-methyl- (9CI)
• SCHEMBL4712067
• (4-Amino-3-methyl-phenyl)-acetonitrile
• 4-cyanomethyl-2-methylaniline
• ACZFZZFUGILAFM-UHFFFAOYSA-N
• 180149-38-6
• AKOS006340731
• (4-Amino-3-methylphenyl)acetonitrile
• DTXSID00595209

• Inchi： 1S/C9H10N2/c1-7-6-8(4-5-10)2-3-9(7)11/h2-3,6H,4,11H2,1H3
• InChI Key： ACZFZZFUGILAFM-UHFFFAOYSA-N
• SMILES： NC1=CC=C(CC#N)C=C1C

Computed Properties

• Exact Mass: 146.0845
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81